Cas no 2248200-11-3 ((2S)-3-(2-Fluoro-3-methoxyphenyl)-2-methylpropanoic acid)

• Product Name: (2S)-3-(2-Fluoro-3-methoxyphenyl)-2-methylpropanoic acid
• CAS No: 2248200-11-3
• MF: C₁₁H₁₃FO₃
• MW: 212.217527151108
• CID: 6494277
• PubChem ID: 96082881
• Update Time: 2025-05-20

(2S)-3-(2-Fluoro-3-methoxyphenyl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6505927
• (2S)-3-(2-Fluoro-3-methoxyphenyl)-2-methylpropanoic acid
• 2248200-11-3

• Inchi： 1S/C11H13FO3/c1-7(11(13)14)6-8-4-3-5-9(15-2)10(8)12/h3-5,7H,6H2,1-2H3,(H,13,14)/t7-/m0/s1
• InChI Key： SWWDSGQKISNPOS-ZETCQYMHSA-N
• SMILES： FC1C(=CC=CC=1C[C@@H](C(=O)O)C)OC

Computed Properties

• Exact Mass: 212.08487243g/mol
• Monoisotopic Mass: 212.08487243g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on (2S)-3-(2-Fluoro-3-methoxyphenyl)-2-methylpropanoic acid

Introduction to (2S)-3-(2-Fluoro-3-methoxyphenyl)-2-methylpropanoic acid (CAS No. 2248200-11-3)

(2S)-3-(2-Fluoro-3-methoxyphenyl)-2-methylpropanoic acid (CAS No. 2248200-11-3) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluorinated and methoxylated aromatic ring and a chiral center, which contribute to its potential therapeutic applications.

The molecular formula of (2S)-3-(2-Fluoro-3-methoxyphenyl)-2-methylpropanoic acid is C₁₁H₁₃FO₃, and it has a molecular weight of approximately 216.21 g/mol. The presence of the fluorine atom in the aromatic ring enhances the lipophilicity of the molecule, which can improve its cell membrane permeability and metabolic stability. The methoxy group further modulates the electronic properties of the aromatic ring, influencing the compound's binding affinity to various biological targets.

The chiral center in (2S)-3-(2-Fluoro-3-methoxyphenyl)-2-methylpropanoic acid is crucial for its biological activity, as enantiomers can exhibit different pharmacological profiles. This property makes it an ideal candidate for developing enantioselective drugs, where one enantiomer may have therapeutic benefits while the other may be inactive or even detrimental.

Recent studies have explored the potential of (2S)-3-(2-Fluoro-3-methoxyphenyl)-2-methylpropanoic acid in various therapeutic areas. One notable application is in the treatment of neurological disorders. Research has shown that this compound can modulate specific neurotransmitter systems, such as serotonin and dopamine, which are implicated in conditions like depression and Parkinson's disease. The ability to fine-tune these neurotransmitter systems with high selectivity and potency makes (2S)-3-(2-Fluoro-3-methoxyphenyl)-2-methylpropanoic acid a promising lead compound for drug development.

In addition to its potential in neurological disorders, (2S)-3-(2-Fluoro-3-methoxyphenyl)-2-methylpropanoic acid has also been investigated for its anti-inflammatory properties. Preclinical studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, without significant cytotoxicity. These findings suggest that it could be developed into a novel anti-inflammatory agent with broad therapeutic applications.

The pharmacokinetic properties of (2S)-3-(2-Fluoro-3-methoxyphenyl)-2-methylpropanoic acid have also been studied extensively. It has been shown to have good oral bioavailability and a favorable half-life, which are important considerations for drug development. The compound's metabolic stability has been evaluated using various in vitro models, including human liver microsomes and cytochrome P450 enzymes. These studies have indicated that (2S)-3-(2-Fluoro-3-methoxyphenyl)-2-methylpropanoic acid is metabolically stable and does not induce significant drug-drug interactions.

Clinical trials are currently underway to assess the safety and efficacy of (2S)-3-(2-Fluoro-3-methoxyphenyl)-2-methylpropanoic acid in humans. Early-phase trials have shown promising results, with the compound demonstrating good tolerability and a favorable safety profile at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

The synthesis of (2S)-3-(2-Fluoro-3-methoxyphenyl)-2-methylpropanoic acid has been optimized using modern synthetic methods, ensuring high yields and purity. Chiral resolution techniques, such as enzymatic resolution or chiral chromatography, are commonly employed to obtain the desired enantiomer with high enantiomeric excess (ee). These advancements in synthetic chemistry have made it possible to produce large quantities of this compound for both research and commercial purposes.

In conclusion, (2S)-3-(2-Fluoro-3-methoxyphenyl)-2-methylpropanoic acid (CAS No. 2248200-11-3) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its promising biological activities, make it an attractive candidate for developing novel therapeutics in various disease areas. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential, paving the way for new treatment options in the future.